Cas no 106554-36-3 (L-Alanine, N-[N-[(phenylamino)thioxomethyl]-L-phenylalanyl]-)

• Product Name: L-Alanine, N-[N-[(phenylamino)thioxomethyl]-L-phenylalanyl]-
• CAS No: 106554-36-3
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 1175876
• Update Time: 2024-08-05

L-Alanine, N-[N-[(phenylamino)thioxomethyl]-L-phenylalanyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[N-[(phenylamino)thioxomethyl]-L-phenylalanyl]-
• L-Alanine, N-[N-[(phenylamino)thioxomethyl]-L-phenylalanyl]- (9CI)

• Inchi： 1S/C19H21N3O3S/c1-13(18(24)25)20-17(23)16(12-14-8-4-2-5-9-14)22-19(26)21-15-10-6-3-7-11-15/h2-11,13,16H,12H2,1H3,(H,20,23)(H,24,25)(H2,21,22,26)/t13-,16-/m0/s1
• InChI Key： QIUUGFGHLNMGFV-BBRMVZONSA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)[C@H](CC1=CC=CC=C1)NC(NC1=CC=CC=C1)=S

Computed Properties

• Exact Mass: 371.13053

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• PSA: 90.46
• pka: 3.44±0.10(Predicted)